Cas no 2411273-94-2 (7-(Oxiran-2-ylmethoxy)-2-(trifluoromethyl)quinoline)

• Product Name: 7-(Oxiran-2-ylmethoxy)-2-(trifluoromethyl)quinoline
• CAS No: 2411273-94-2
• MF: C₁₃H₁₀F₃NO₂
• MW: 269.219213962555
• CID: 5358100
• Update Time: 2025-05-21

7-(Oxiran-2-ylmethoxy)-2-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 7-(Oxiran-2-ylmethoxy)-2-(trifluoromethyl)quinoline
• 7-[(oxiran-2-yl)methoxy]-2-(trifluoromethyl)quinoline
• Z3991577967

• Inchi： 1S/C13H10F3NO2/c14-13(15,16)12-4-2-8-1-3-9(5-11(8)17-12)18-6-10-7-19-10/h1-5,10H,6-7H2
• InChI Key： PEEGHDGFTFDGRN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C2C=CC(=CC2=N1)OCC1CO1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• XLogP3: 2.8
• Topological Polar Surface Area: 34.6

Additional information on 7-(Oxiran-2-ylmethoxy)-2-(trifluoromethyl)quinoline

Recent Advances in the Study of 7-(Oxiran-2-ylmethoxy)-2-(trifluoromethyl)quinoline (CAS: 2411273-94-2)

The compound 7-(Oxiran-2-ylmethoxy)-2-(trifluoromethyl)quinoline (CAS: 2411273-94-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its quinoline core and oxirane functional group, exhibits promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have developed efficient synthetic routes to produce 7-(Oxiran-2-ylmethoxy)-2-(trifluoromethyl)quinoline with high yield and purity. These methods often involve multi-step reactions, including the introduction of the oxirane moiety via epoxidation of an allyl ether precursor. The trifluoromethyl group on the quinoline ring is particularly noteworthy, as it enhances the compound's metabolic stability and bioavailability.

In terms of biological activity, preliminary studies suggest that 7-(Oxiran-2-ylmethoxy)-2-(trifluoromethyl)quinoline exhibits notable inhibitory effects on certain enzymatic targets. For instance, it has shown activity against kinases involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, its unique chemical structure allows for further derivatization, enabling the exploration of structure-activity relationships (SAR) to optimize its pharmacological properties.

Recent publications have also highlighted the compound's potential in targeted drug delivery systems. The oxirane group can be utilized for conjugation with various biomolecules, facilitating the development of prodrugs or antibody-drug conjugates (ADCs). This versatility underscores the compound's utility in modern medicinal chemistry and its potential to address unmet medical needs.

Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic index. Ongoing research aims to address these gaps through advanced in vitro and in vivo studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 7-(Oxiran-2-ylmethoxy)-2-(trifluoromethyl)quinoline (CAS: 2411273-94-2) represents a valuable scaffold in drug discovery. Its synthetic accessibility, combined with its diverse biological activities, positions it as a key player in the development of novel therapeutics. Future research will likely focus on expanding its applications and refining its properties to meet the demands of precision medicine.